N-(4-chlorophenyl)-N'-(2-methyl-2-{[3-(trifluoromethyl)benzyl]sulfanyl}propyl)urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]propyl]urea
• InChI: InChI=1S/C19H20ClF3N2OS/c1-18(2,12-24-17(26)25-16-8-6-15(20)7-9-16)27-11-13-4-3-5-14(10-13)19(21,22)23/h3-10H,11-12H2,1-2H3,(H2,24,25,26)
• InChI Key: CKYQRMURDMNYST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)NC1=CC=C(C=C1)Cl)SCC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C19H20ClF3N2OS
• Molecular Weight: 416.9 g/mol
• CAS No.: 882748-00-7

Description

N-(4-chlorophenyl)-N'-(2-methyl-2-{[3-(trifluoromethyl)benzyl]sulfanyl}propyl)urea is a useful research compound. Its molecular formula is C19H20ClF3N2OS and its molecular weight is 416.89. The purity is usually 95%.
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Scientific Research Applications

Structural Insights and Crystallography

The structural analysis of benzoylurea pesticides, which share a core structural resemblance with the specified compound, provides significant insights into their molecular conformation and interactions. For instance, the crystal structure of flufenoxuron, a benzoylurea pesticide, reveals distinct dihedral angles between the central and terminal rings, demonstrating the importance of molecular geometry in their function. This study underscores the detailed intermolecular interactions, such as N—H⋯O hydrogen bonds, which contribute to the compound's stability and potential efficacy (Youngeun Jeon et al., 2014).

Synthesis and Optimization

Research on the synthesis of related urea compounds emphasizes the development of novel synthetic routes and optimization of reaction conditions. The synthesis of N-substituted-S-(+)-3-methyl-2-(4-chlorophenyl)butyryl(thio)urea compounds from S-(+)-3-methyl-2-(4-chlorophenyl)butyric acid, as discussed by Xue Si-jia (2009), exemplifies the exploration of new synthetic pathways, contributing to the broader understanding and application potential of similar compounds (Xue Si-jia, 2009).

Application in Antimicrobial and Antidiabetic Agents

The exploration of urea and thiourea derivatives for antimicrobial and antidiabetic properties indicates the broad application spectrum of these compounds. For instance, the synthesis and biological evaluation of 3-trifluoromethylpyrazolesulfonyl-urea and thiourea derivatives have shown promising antimicrobial and mild antidiabetic activities. This research highlights the potential of urea derivatives in contributing to the development of new therapeutic agents (H. Faidallah et al., 2011).